Cas no 1807033-69-7 (Methyl 3-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate)

• Product Name: Methyl 3-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate
• CAS No: 1807033-69-7
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5009302
• Update Time: 2025-06-08

Methyl 3-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate

• Inchi： 1S/C13H15NO3/c1-3-9-4-5-10(6-13(16)17-2)12(8-15)11(9)7-14/h4-5,15H,3,6,8H2,1-2H3
• InChI Key： JSQAKSNQMQFDPV-UHFFFAOYSA-N
• SMILES： OCC1C(C#N)=C(C=CC=1CC(=O)OC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• XLogP3: 1.3
• Topological Polar Surface Area: 70.3

Additional information on Methyl 3-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate

Methyl 3-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate (CAS No. 1807033-69-7): A Comprehensive Overview

Methyl 3-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate, identified by its CAS number 1807033-69-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex aromatic structure and functional groups, has garnered attention due to its potential applications in various biochemical pathways and drug development initiatives.

The structural composition of Methyl 3-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate includes a phenyl ring substituted with a cyano group at the 3-position, an ethyl group at the 4-position, and a hydroxymethyl group at the 2-position. This unique arrangement of functional groups makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules that exhibit pharmacological activity.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The cyano group, for instance, is known to enhance the binding affinity of molecules to certain biological targets, while the hydroxymethyl group can participate in hydrogen bonding interactions, further influencing the compound's bioactivity. The ethyl substituent at the para position may also contribute to the overall stability and solubility of the molecule, making it more amenable to formulation into drug products.

Current research in the field of medicinal chemistry has highlighted the importance of identifying novel scaffolds that can serve as leads for drug discovery. Methyl 3-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate represents a promising candidate due to its structural features that are reminiscent of known bioactive molecules. Studies have demonstrated that compounds with similar phenylacetic acid derivatives exhibit various biological activities, including anti-inflammatory, analgesic, and antioxidant effects.

The synthesis of Methyl 3-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyano group typically involves cyanation reactions, which can be achieved through various methods such as catalytic hydrogenation or nucleophilic substitution. The ethyl group is often introduced via alkylation reactions, while the hydroxymethyl group can be incorporated through reduction or hydroxylation processes.

One of the key challenges in working with such complex molecules is ensuring regioselectivity during synthesis. The presence of multiple reactive sites on the phenyl ring necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies, including transition metal catalysis and flow chemistry, have provided researchers with powerful tools to address these challenges and improve synthetic efficiency.

The pharmacological evaluation of Methyl 3-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate has revealed several interesting properties. In vitro studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. These interactions suggest potential therapeutic applications in conditions such as arthritis, where modulation of inflammatory responses is crucial.

Additionally, preliminary in vivo studies have indicated that Methyl 3-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate may possess analgesic properties comparable to existing nonsteroidal anti-inflammatory drugs (NSAIDs). However, further research is needed to fully elucidate its mechanism of action and assess its safety profile. Long-term studies are also essential to evaluate any potential toxicological effects associated with chronic use.

The development of new drug candidates often involves a multidisciplinary approach, combining expertise from organic chemistry, pharmacology, biochemistry, and computational modeling. The use of computational tools has become increasingly important in predicting the bioactivity andADME (Absorption, Distribution, Metabolism, and Excretion) properties of molecules like Methyl 3-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate. These tools can help researchers identify optimal molecular structures and predict their behavior within biological systems.

In conclusion, Methyl 3-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate (CAS No. 1807033-69-7) is a compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing new therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an important role in future drug discovery initiatives.